![molecular formula C16H20N2O4S2 B8755575 Ethyl {2-[(mesitylsulfonyl)amino]-1,3-thiazol-4-yl}acetate](/img/structure/B8755575.png)
Ethyl {2-[(mesitylsulfonyl)amino]-1,3-thiazol-4-yl}acetate
Cat. No. B8755575
M. Wt: 368.5 g/mol
InChI Key: PWVFWMRVAJPZQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07618961B2
Procedure details
The title compound was prepared from ethyl 2-amino-4-thiazolylacetate and 2-mesitylenesulfonyl chloride as described in the synthetic METHOD B to give a white-yellow solid (7.5 mg) with purity >90%. LCMS (pos) m/z 369.0.
Name
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=1.[C:13]1([CH3:25])[CH:18]=[C:17]([CH3:19])[CH:16]=[C:15]([CH3:20])[C:14]=1[S:21](Cl)(=[O:23])=[O:22]>>[C:13]1([CH3:25])[CH:18]=[C:17]([CH3:19])[CH:16]=[C:15]([CH3:20])[C:14]=1[S:21]([NH:1][C:2]1[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=1)(=[O:22])=[O:23]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1SC=C(N1)CC(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=C(C(=CC(=C1)C)C)S(=O)(=O)Cl)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=C(C(=CC(=C1)C)C)S(=O)(=O)NC=1SC=C(N1)CC(=O)OCC)C
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.5 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
